Cas no 139692-93-6 (9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: 9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 139692-93-6
• MF: C₃₁H₄₀N₂OS
• MW: 488.727107048035
• CID: 1279268
• Update Time: 2024-08-03

9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C31H40N2OS/c1-3-5-7-9-11-13-15-23-17-19-25-26-20-18-24(22-28(26)30(34)27(25)21-23)31-33-32-29(35-31)16-14-12-10-8-6-4-2/h17-22H,3-16H2,1-2H3
• InChI Key： CDMQLMFPJQXSCS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C3=NN=C(CCCCCCCC)S3)=C2)C2=C1C=C(CCCCCCCC)C=C2

Computed Properties

• Exact Mass: 488.2864

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 647.2±58.0 °C(Predicted)
• PSA: 42.85
• pka: 0.37±0.10(Predicted)